Cas no 36651-38-4 (Ethyl 10-oxoundecanoate)

• Product Name: Ethyl 10-oxoundecanoate
• CAS No: 36651-38-4
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• MDL: MFCD26383816
• CID: 1479650
• PubChem ID: 540088
• Update Time: 2025-05-19

Ethyl 10-oxoundecanoate Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 10-oxo-, ethyl ester
• ethyl 10-oxoundecanoate
• Ethyl 10-oxoundecanoate #
• NRBJEWXKXBILDI-UHFFFAOYSA-N
• 10-Oxoundecanoic acid ethyl ester
• AKOS028111484
• DTXSID50337212
• 10-Oxo-undecanoic acid ethyl ester
• SCHEMBL6623769
• AS-63025
• 36651-38-4
• D93034
• CS-0363789
• Ethyl 10-oxoundecanoate

• MDL： MFCD26383816
• Inchi： 1S/C13H24O3/c1-3-16-13(15)11-9-7-5-4-6-8-10-12(2)14/h3-11H2,1-2H3
• InChI Key： NRBJEWXKXBILDI-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCCCCC(C)=O)=O

Computed Properties

• Exact Mass: 228.17262
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 3

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 10-oxoundecanoate

Comprehensive Guide to Ethyl 10-oxoundecanoate (CAS No. 36651-38-4): Properties, Applications, and Industry Insights

Ethyl 10-oxoundecanoate (CAS No. 36651-38-4) is a specialized ester compound widely recognized for its versatile applications in organic synthesis, fragrance formulation, and pharmaceutical intermediates. With the growing demand for sustainable and high-performance chemicals, this compound has garnered significant attention in research and industrial circles. Its molecular structure, featuring a ketone and ester functional group, enables unique reactivity, making it valuable for synthesizing complex molecules.

In recent years, the surge in interest for bio-based chemicals and green chemistry has propelled studies on Ethyl 10-oxoundecanoate. Researchers are exploring its potential as a precursor for biodegradable polymers and renewable materials, aligning with global sustainability goals. Additionally, its role in flavor and fragrance industries remains prominent, where it contributes to fruity and floral scent profiles, meeting consumer preferences for natural-inspired aromas.

The compound’s CAS No. 36651-38-4 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in fine chemical synthesis. Users often inquire about its physical properties (e.g., boiling point, solubility) and synthetic routes, underscoring the need for detailed technical data. Manufacturers emphasize its stability under controlled conditions, ensuring safe handling in laboratory and industrial settings.

From a commercial perspective, Ethyl 10-oxoundecanoate is traded as a high-purity intermediate, with suppliers highlighting its consistency and scalability. The rise of e-commerce platforms for chemicals has simplified procurement, enabling researchers to access this compound efficiently. Quality certifications, such as GC/MS analysis and HPLC purity reports, are critical for buyers, ensuring compliance with stringent industry standards.

Innovations in catalytic processes have further optimized the production of Ethyl 10-oxoundecanoate, reducing energy consumption and waste generation. These advancements resonate with the principles of circular economy, a hot topic in chemical manufacturing. Furthermore, its potential in pharmaceutical applications, such as synthesizing active ingredients, is under investigation, though rigorous regulatory evaluations are ongoing.

For laboratories handling CAS No. 36651-38-4, proper storage recommendations include cool, dry environments away from oxidizing agents. Safety data sheets (SDS) provide comprehensive guidance, addressing common user queries about compatibility and first-aid measures. The compound’s low toxicity profile enhances its appeal for diverse applications, though standard protective equipment (e.g., gloves, goggles) is advised during use.

In summary, Ethyl 10-oxoundecanoate exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted roles—from fragrance design to sustainable material development—reflect evolving industry trends. As research continues to uncover new possibilities, this compound is poised to remain a staple in both academic and industrial workflows.